Cas no 105770-00-1 (2-Furancarbothioicacid, anhydrosulfide with O-ethyl hydrogen carbonodithioate)

• Product name: 2-Furancarbothioicacid, anhydrosulfide with O-ethyl hydrogen carbonodithioate
• CAS No: 105770-00-1
• MF: C₈H₈O₃S₂
• MW: 216.27732
• CID: 141867
• PubChem ID: 3064788

2-Furancarbothioicacid, anhydrosulfide with O-ethyl hydrogen carbonodithioate Chemical and Physical Properties

Names and Identifiers

• 2-Furancarbothioicacid, anhydrosulfide with O-ethyl hydrogen carbonodithioate
• O-ethyl furan-2-carbonylsulfanylmethanethioate
• DTXSID90147317
• 2-Furancarbothioic acid, anhydrosulfide with O-ethyl hydrogen carbonodithioate
• 105770-00-1
• Carbonic acid, dithio-, anhydrosulfide with thio-2-furoic acid, O-ethyl ester

• Inchi： InChI=1S/C8H8O3S2/c1-2-10-8(12)13-7(9)6-4-3-5-11-6/h3-5H,2H2,1H3
• InChI Key： MGEZTQPUDXHPFB-UHFFFAOYSA-N
• SMILES： CCOC(SC(C1=CC=CO1)=O)=S

Computed Properties

• Exact Mass: 215.99154
• Monoisotopic Mass: 215.991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 96.8Ų

Experimental Properties

• Density: 1.334
• Boiling Point: 297.6°C at 760 mmHg
• Flash Point: 133.8°C
• Refractive Index: 1.592
• PSA: 39.44
• LogP: 2.47440